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Compound of Interest

Compound Name: Solvent black 5

Cat. No.: B077087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Solvent Black 5, a complex dye

mixture also known as Nigrosine Spirit Soluble. The guide details its chemical identity, physical

and chemical properties, manufacturing processes, and common applications, with a focus on

information relevant to a scientific audience.

Chemical Identity and Molecular Structure
Solvent Black 5 is not a single chemical entity but rather a complex mixture of phenazine-

based (azine) compounds.[1][2] This is a critical point for researchers, as the properties and

potential biological interactions of the dye are a result of this mixture. Its common identifiers are

listed below.

Identifier Value

Common Name Solvent Black 5

Synonyms
Nigrosine Spirit Soluble, Alcohol Soluble

Nigrosine[1][3][4]

Colour Index (C.I.) 50415[5][6]

Primary CAS Number 11099-03-9[5][7][8][9]

Other CAS Numbers 52276-97-8, 8005-01-4[1]
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Due to its nature as a mixture, a single definitive molecular structure for Solvent Black 5 does

not exist. The components are high-molecular-weight azine-class structures. However, some

chemical databases, such as PubChem, associate the CAS number 11099-03-9 with a

specific, simpler molecule: 2-amino-N,N-dipropylacetamide hydrochloride with the formula

C8H19ClN2O.[9][10] It is plausible that this represents one of many components or is an error

in database association. Researchers should be cautious and aware that the commercial dye is

a complex mixture.

Below is a representation of the azine core structure, which is the foundational chemical

feature of the dye components.

Caption: Generalized phenazine core structure of Solvent Black 5 components.

Physical and Chemical Properties
The properties of Solvent Black 5 reflect its composition as a mixture. The values presented

are typical but may vary between manufacturers.

Property Value/Description

Appearance Black powder[5][11]

Solubility

Insoluble in water; Soluble in ethanol (blue-black

solution), benzene, toluene, oleic acid, and

stearic acid.[2][4][12][13]

Behavior in Acid

Forms a blue to blue-black solution in

concentrated sulfuric acid, with a blue-black

precipitate upon dilution.[2][13] In concentrated

nitric acid, it appears blue to blue-black.[2][13]

Melting Point ~200 °C[2][11]

Light Fastness
7-8 (on a scale of 1-8, where 8 is excellent)[2]

[11]

Heat Resistance Stable up to 150-180 °C[2][11]

UV-Vis λmax ~565 - 567 nm (in Ethanol)[10]
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Experimental Protocols: Synthesis
The industrial synthesis of Solvent Black 5, or Nigrosine Spirit Soluble, does not follow a

single, precise stoichiometric reaction but is a complex heating process involving several

reagents. The exact composition of the final mixture depends on the reaction conditions and

the specific reactants used.

General Manufacturing Methodologies:

Two primary methods for its synthesis have been described:[12][13]

Method A: Involves the heating of 1-nitrobenzene, aniline, and aniline hydrochloride with an

iron or copper catalyst at temperatures between 180-200 °C.

Method B: Involves heating nitrophenols or nitrocresols with aniline, aniline hydrochloride,

and a small amount of iron at 180-200 °C.

The diagram below illustrates the general workflow for the synthesis of this dye mixture.
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Caption: General synthesis workflow for Solvent Black 5.

Applications in Research and Industry
While primarily an industrial dye, Solvent Black 5 has applications that may be of interest to

the scientific community.

Industrial Coloring: Its primary use is for coloring plastics, printing inks, leather finishes,

wood stains, and lacquers due to its solubility in organic solvents and good lightfastness.[2]

[3][4]

Biological Staining: It is used as a stain in microscopy, particularly for negative staining of

bacteria and other microorganisms where the background is stained, leaving the cells

colorless.[6]

Fluorescent Biomarker: It has been noted for its absorption and emission properties in the

near-infrared region, leading to its use in research as a fluorescent biomarker for tissues and

cells.[7]

Charge Control Agent: Due to its electrostatic properties, it is used as a charge control agent

in toners for electrophotography.[14]

Researchers considering Solvent Black 5 for biological applications should be aware of its

potential toxicity, which has been reported and has led to its regulation in some countries.[7] It

is recommended for research use only and not for diagnostic or therapeutic applications.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.colorantsgroup.com/solvent-black-5.php
https://www.epsilonpigments.com/solvent-dyes/nigrosine-black/Solvent-Black-5.html
https://www.chemimpex.com/products/38507
https://www.suvchemlaboratorychemicals.com/uploads/N0145700025-11099-03-9.pdf
https://www.medchemexpress.com/solvent-black-5.html
https://www.scbt.com/p/nigrosin-soluble-in-spirit-11099-03-9
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Solvent-Black-5
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Solvent-Black-5
https://www.thermofisher.com/order/catalog/product/J61186.14
https://www.chinainterdyes.com/solvent-dye/black-solvent-dye/solvent-black-5.html
https://www.chinainterdyes.com/solvent-dye/black-solvent-dye/solvent-black-5.html
https://www.dyestuffscn.com/info/synthesis-method-of-solvent-black5-38286218.html
https://www.dyestuffscn.com/info/synthesis-method-of-solvent-black5-38286218.html
http://www.worlddyevariety.com/solvent-dyes/solvent-black-5.html
https://patents.google.com/patent/US4624709A/en
https://patents.google.com/patent/US4624709A/en
https://www.benchchem.com/product/b077087#solvent-black-5-cas-number-and-molecular-structure
https://www.benchchem.com/product/b077087#solvent-black-5-cas-number-and-molecular-structure
https://www.benchchem.com/product/b077087#solvent-black-5-cas-number-and-molecular-structure
https://www.benchchem.com/product/b077087#solvent-black-5-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077087?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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